Cucurbitacin IIA
Cucurbitacin IIA
Brand Name:
Vulcanchem
CAS No.:
58546-34-2
VCID:
VC0190870
InChI:
InChI=1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
SMILES:
Molecular Formula:
C32H50O8
Molecular Weight:
562.7 g/mol
Cucurbitacin IIA
CAS No.: 58546-34-2
Natural Products
VCID: VC0190870
Molecular Formula: C32H50O8
Molecular Weight: 562.7 g/mol
CAS No. | 58546-34-2 |
---|---|
Product Name | Cucurbitacin IIA |
Molecular Formula | C32H50O8 |
Molecular Weight | 562.7 g/mol |
IUPAC Name | [(6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptan-2-yl] acetate |
Standard InChI | InChI=1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1 |
Standard InChIKey | LKYNAQSYQLFTCM-GYXNDICUSA-N |
Isomeric SMILES | CC(=O)OC(C)(C)CCC(=O)[C@@](C)([C@H]1[C@@H](C[C@@]2([C@@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H]([C@H](C4(C)C)O)O)C)C)C)O)O |
Canonical SMILES | CC(=O)OC(C)(C)CCC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC(C(C4(C)C)O)O)C)C)C)O)O |
Synonyms | Cuc IIa cucurbitacin IIa |
PubChem Compound | 181183 |
Last Modified | Nov 11 2021 |
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